Cas no 104515-22-2 (2-Bromo-4,6-dichlorothieno[2,3-b]pyridine)

• Product Name: 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine
• CAS No: 104515-22-2
• MF: C₇H₂BrCl₂NS
• MW: 282.972477436066
• CID: 1091453
• PubChem ID: 72207217
• Update Time: 2025-06-30

2-Bromo-4,6-dichlorothieno[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine
• AT43207
• 104515-22-2

• Inchi： 1S/C7H2BrCl2NS/c8-5-1-3-4(9)2-6(10)11-7(3)12-5/h1-2H
• InChI Key： RFAXZLZDEYCYAM-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C(N=C2S1)Cl)Cl

Computed Properties

• Exact Mass: 280.84684g/mol
• Monoisotopic Mass: 280.84684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.36560

Additional information on 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine

Introduction to 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine (CAS No. 104515-22-2)

2-Bromo-4,6-dichlorothieno[2,3-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 104515-22-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of both bromine and chlorine substituents on the thiophene and pyridine rings enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine consists of a thiophene ring fused with a pyridine ring, with bromine and chlorine atoms strategically positioned at the 2nd and 4th positions of the thiophene ring, and at the 6th position of the pyridine ring. This specific arrangement imparts unique electronic and steric properties that make it a versatile building block for designing novel pharmacophores. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions, has opened up numerous possibilities for its application in synthetic organic chemistry.

In recent years, 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine has been extensively studied for its potential in developing new therapeutic agents. Its thienopyridine core is a common scaffold in many bioactive molecules, including kinase inhibitors and antiviral compounds. The bromo and chloro substituents serve as reactive sites that can be further functionalized to introduce additional pharmacological properties. This flexibility has made it a preferred choice for medicinal chemists seeking to explore new drug candidates.

One of the most compelling aspects of 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine is its role in the synthesis of small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated its utility in generating inhibitors of protein kinases, which are implicated in cancer and inflammatory diseases. The thienopyridine scaffold interacts with key residues in the active sites of these enzymes, thereby modulating their activity. The bromo and chloro groups provide handles for further derivatization, allowing researchers to optimize potency and selectivity.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine's interactions with biological targets. Molecular docking simulations have been employed to predict how this compound binds to protein receptors, providing insights into its mechanism of action. These studies have revealed that the compound can adopt multiple binding modes depending on the target protein, which underscores its potential as a lead compound for drug development.

The synthesis of 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available precursors such as thiophene derivatives and pyridine compounds, a series of bromination and chlorination reactions are typically performed to introduce the desired substituents. These reactions are often catalyzed by transition metals or under photochemical conditions, ensuring high yields and selectivity.

The reactivity of 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine also makes it an attractive candidate for exploring novel synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions have been used to introduce additional functional groups at specific positions on the heterocyclic core. This approach has enabled the creation of structurally diverse derivatives with tailored biological properties.

In conclusion, 2-Bromo-4,6-dichlorothieno[2,3-b]pyridine (CAS No. 104515-22-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity profile have positioned it as a key intermediate in the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound, 104515-22-2 is poised to play an increasingly important role in medicinal chemistry and drug discovery efforts worldwide.